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Compound of Interest |

Compound Name: Disperse orange 118
CAS No.: 158571-45-0
Cat. No.: B1176455
. J

Technical Profile: Disperse Orange 118

Disperse Orange 118 is a high-energy azo-based disperse dye primarily used for dyeing
polyester (PET) and its blends.[1][2] Unlike low-energy dyes, it requires higher temperatures for
diffusion but offers superior sublimation fastness.[2] However, like many azo-disperse dyes, it is
susceptible to thermal migration, a phenomenon where dye molecules migrate from the fiber
interior to the surface during post-dyeing heat treatments, leading to catastrophic wash
fastness failures.[3][4]

o Chemical Class: Azo Disperse Dye[5][6]

e CAS Number: 158571-45-0 (Distinct from Direct Orange 118/CAS 28706-33-4)[1][2]
e Primary Substrate: Polyester (PET), Acetate, and PET/Spandex blends.

 Critical Challenge: Surface deposition post-heat setting (Thermal Migration).

Mechanism of Failure: Why Wash Fastness Drops

To solve wash fastness issues, one must understand the failure mechanism. The primary
culprit for Disperse Orange 118 is not the dyeing process itself, but the post-dyeing thermal
history.
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The Thermal Migration Phenomenon

During heat setting (stentering) at temperatures >150°C, the amorphous regions of the
polyester fiber relax. Disperse dye molecules, which are soluble in the fiber, can migrate to the
surface.[3][4] If surface-active agents (surfactants, spinning oils, softeners) are present, they
act as a solvent, "pulling” the dye out of the fiber.[3] This surface dye is easily removed during
subsequent home laundering, resulting in poor fastness ratings (ISO 105-C06).[2]

Visualizing the Mechanism
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Figure 1: The mechanism of Thermal Migration leading to wash fastness failure in Disperse
Orange 118.[1][2]

Troubleshooting Guide (Q&A)

Q1: | performed a standard Reduction Clear (RC), but my
wash fastness is still only 3-4. Why?
A: The issue is likely Thermal Migrationafter your reduction clear. If you heat-set or finish the

fabric after the dyeing and RC process, the dye migrates back to the surface.

o Solution: Perform a "light" reduction clear or a soapy wash after heat setting if possible.[2]
Alternatively, use high-fastness softeners that do not solubilize the dye.[2]

Q2: My PET/Spandex blend shows severe staining on
the Spandex portion.

A: Disperse Orange 118 stains Spandex (Elastane) heavily.[2] Standard alkaline reduction
clearing (Hydro/Caustic) damages Spandex.[2]
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e Solution: Switch to an Acidic Reduction Clearing protocol using Thiourea Dioxide or
specialized sulphinic acid derivatives.[2] This effectively clears the Spandex without
degrading its elasticity.

Q3: What is the optimal pH for dyeing to ensure
maximum fixation?

A: Disperse Orange 118 is sensitive to hydrolysis.
e Target pH: 4.5-5.5.

o Buffer: Use a Sodium Acetate/Acetic Acid buffer system.[2] Avoid pH > 6.0, as the azo bond
can destabilize, shifting the shade and reducing uptake, leaving more unfixed dye in the
bath.

Experimental Protocols

Protocol A: Standard Alkaline Reduction Clearing (For
100% Polyester)

Purpose: To chemically destroy surface azo dye molecules into colorless amino fragments.[2]
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Step Parameter Value Notes

Do not exceed 80°C
1 Temperature 70°C - 80°C to avoid opening the
fiber structure.[1][2]

] ] 20-4.09g/L
Sodium Hydrosulfite )
2 Reagent 1 (Depending on depth
(Hydro)
of shade)
] ) 20-4.0¢g/L
Sodium Hydroxide o
3 Reagent 2 i (Maintains pH > 10 for
(38°Bé) -
Hydro stability)
o ) 1.0 g/L (Keeps
Non-ionic Dispersing
4 Surfactant cleaved dye
Agent
fragments suspended)
] ] Critical for complete
5 Time 20 Minutes )
reaction.[1][2]
Neutralize with Acetic
6 Rinse Warm (50°C) -> Cold Acid (0.5 g/L) in final

rinse.

Protocol B: Acidic Reduction Clearing (For PET/Spandex
Blends)

Purpose: Clearing without damaging elastomeric fibers.[2]

o Bath Setup: Set bath temperature to 75°C.

e Add Chemicals:
o Thiourea Dioxide (or commercial Acid RC agent): 2.0 g/L[2]
o pH Buffer (to maintain pH 4.5-5.0): 1.0 g/L[1][2]

e Process: Run for 20 minutes.
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» Rinse: Hot wash (70°C) followed by cold rinse.[2]

Workflow Visualization: The Clearing Process
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Figure 2: Step-by-step Reduction Clearing workflow for Disperse Orange 118.

Data & Performance Benchmarks

The following table illustrates the impact of proper Reduction Clearing (RC) and Heat Setting
(HS) control on ISO 105-C06 (C2S) wash fastness ratings (Scale 1-5).
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Condition Staining (Nylon) Staining (Acetate) Shade Change

No Reduction Clear 2 2-3 4

Standard RC

) 4-5 4-5 5
(Hydro/Caustic)
RC + Heat Set
3 3-4 4-5
(180°C/30s)
RC + Heat Set +
4 4-5 5

Soaping

Note: The drop in rating from "Standard RC" to "RC + Heat Set" confirms thermal migration. A
final soaping step restores fastness.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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